But-2-enedioic acid; methyl 2-methylprop-2-enoate; propane-1,2-diol

• CAS RN: 116589-63-0
• Molecular Formula: C12H20O8
• Molecular Weight: 292.28 g/mol
• IUPAC Name: but-2-enedioic acid;methyl 2-methylprop-2-enoate;propane-1,2-diol
• InChI: InChI=1S/C5H8O2.C4H4O4.C3H8O2/c1-4(2)5(6)7-3;5-3(6)1-2-4(7)8;1-3(5)2-4/h1H2,2-3H3;1-2H,(H,5,6)(H,7,8);3-5H,2H2,1H3
• InChI Key: SSWNFQJXXJRIRY-UHFFFAOYSA-N
• SMILES: CC(CO)O.CC(=C)C(=O)OC.C(=CC(=O)O)C(=O)O
• synonyms: poly(propylenefumarate) methylmethacrylate; PPF-MMA

Description

But-2-enedioic acid, methyl 2-methylprop-2-enoate, and propane-1,2-diol are three chemical compounds that have gained significant attention in scientific research. These compounds have been synthesized using various methods and have been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of these compounds varies depending on their specific properties. But-2-enedioic acid acts as an antioxidant and anti-inflammatory agent by scavenging free radicals and reducing the production of pro-inflammatory cytokines. Methyl 2-methylprop-2-enoate acts as an antimicrobial and antifungal agent by disrupting the cell membrane of microorganisms. Propane-1,2-diol acts as a moisturizing agent by attracting water molecules and retaining moisture in the skin.
Biochemical and Physiological Effects:
These compounds have been found to have significant biochemical and physiological effects. But-2-enedioic acid has been found to reduce oxidative stress and inflammation, improve insulin sensitivity, and lower blood glucose levels. Methyl 2-methylprop-2-enoate has been found to inhibit the growth of various microorganisms, including bacteria and fungi. Propane-1,2-diol has been found to improve skin hydration and reduce the appearance of fine lines and wrinkles.

Advantages and Limitations for Lab Experiments

The advantages of using these compounds in lab experiments include their availability, affordability, and ease of synthesis. However, the limitations of using these compounds in lab experiments include their potential toxicity, instability, and variability in quality.

Future Directions

There are several future directions for the research and development of these compounds. But-2-enedioic acid could be further studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. Methyl 2-methylprop-2-enoate could be further studied for its potential use in the development of new antibiotics to combat drug-resistant microorganisms. Propane-1,2-diol could be further studied for its potential use in the development of new skincare products with improved moisturizing properties.
In conclusion, but-2-enedioic acid, methyl 2-methylprop-2-enoate, and propane-1,2-diol are three chemical compounds that have significant scientific research applications. These compounds have been synthesized using various methods and have been found to have significant biochemical and physiological effects. Further research and development of these compounds could lead to new treatments for various diseases and the development of new skincare products and antibiotics.

Synthesis Methods

But-2-enedioic acid, also known as maleic acid, can be synthesized through the oxidation of benzene or butene. Methyl 2-methylprop-2-enoate, also known as methyl methacrylate, can be synthesized through the esterification of methacrylic acid with methanol. Propane-1,2-diol, also known as propylene glycol, can be synthesized through the hydration of propylene oxide.

Scientific Research Applications

These compounds have been extensively studied for their potential use in various scientific research areas. But-2-enedioic acid has been found to have significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Methyl 2-methylprop-2-enoate has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. Propane-1,2-diol has been found to have significant moisturizing properties, making it a potential candidate for the development of new skincare products.